Cas no 2034603-19-3 (methyl 3-({4-(furan-3-yl)phenylmethyl}sulfamoyl)-4-methoxybenzoate)

• Product Name: methyl 3-({4-(furan-3-yl)phenylmethyl}sulfamoyl)-4-methoxybenzoate
• CAS No: 2034603-19-3
• MF: C₂₀H₁₉NO₆S
• MW: 401.43296456337
• CID: 6385496
• PubChem ID: 119103362
• Update Time: 2025-05-28

methyl 3-({4-(furan-3-yl)phenylmethyl}sulfamoyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-({4-(furan-3-yl)phenylmethyl}sulfamoyl)-4-methoxybenzoate
• methyl 3-({[4-(furan-3-yl)phenyl]methyl}sulfamoyl)-4-methoxybenzoate
• methyl 3-[[4-(furan-3-yl)phenyl]methylsulfamoyl]-4-methoxybenzoate
• 2034603-19-3
• AKOS026696153
• methyl 3-(N-(4-(furan-3-yl)benzyl)sulfamoyl)-4-methoxybenzoate
• F6539-3435

• Inchi： 1S/C20H19NO6S/c1-25-18-8-7-16(20(22)26-2)11-19(18)28(23,24)21-12-14-3-5-15(6-4-14)17-9-10-27-13-17/h3-11,13,21H,12H2,1-2H3
• InChI Key： PFSPIBYAWKEXND-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)OC)C=CC=1OC)(NCC1C=CC(C2=COC=C2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 401.09330850g/mol
• Monoisotopic Mass: 401.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Additional information on methyl 3-({4-(furan-3-yl)phenylmethyl}sulfamoyl)-4-methoxybenzoate

Research Brief on Methyl 3-({4-(Furan-3-yl)Phenylmethyl}Sulfamoyl)-4-Methoxybenzoate (CAS: 2034603-19-3)

Methyl 3-({4-(furan-3-yl)phenylmethyl}sulfamoyl)-4-methoxybenzoate (CAS: 2034603-19-3) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features—including a furan-3-ylphenylmethyl group and a methoxybenzoate moiety—has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of methyl 3-({4-(furan-3-yl)phenylmethyl}sulfamoyl)-4-methoxybenzoate involves a multi-step process, starting with the coupling of 4-(furan-3-yl)benzylamine with a sulfonyl chloride intermediate derived from 4-methoxybenzoic acid. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Notably, the compound's stability under physiological conditions has been a key area of investigation, with findings suggesting its suitability for oral administration.

Pharmacological evaluations of methyl 3-({4-(furan-3-yl)phenylmethyl}sulfamoyl)-4-methoxybenzoate have revealed its potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. In vitro studies demonstrate its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, outperforming several benchmark inhibitors. Additionally, the compound exhibits minimal cytotoxicity against normal cell lines, highlighting its potential as a safe therapeutic agent.

Recent in vivo studies have further elucidated the compound's therapeutic efficacy. In murine models of chronic inflammation, methyl 3-({4-(furan-3-yl)phenylmethyl}sulfamoyl)-4-methoxybenzoate significantly reduced pro-inflammatory cytokine levels and attenuated tissue damage. These effects were comparable to those of standard anti-inflammatory drugs, but with a notably reduced incidence of gastrointestinal side effects—a common limitation of current COX-2 inhibitors. These findings underscore the compound's potential as a next-generation anti-inflammatory agent.

Beyond its anti-inflammatory properties, preliminary research suggests that methyl 3-({4-(furan-3-yl)phenylmethyl}sulfamoyl)-4-methoxybenzoate may also possess anticancer activity. Mechanistic studies indicate that the compound induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins. While these results are promising, further investigations are needed to fully understand its anticancer mechanisms and optimize its efficacy in more complex biological systems.

In conclusion, methyl 3-({4-(furan-3-yl)phenylmethyl}sulfamoyl)-4-methoxybenzoate (CAS: 2034603-19-3) represents a promising candidate for drug development, with demonstrated efficacy in inflammation and potential applications in oncology. Future research should focus on large-scale synthesis, pharmacokinetic profiling, and clinical trials to validate its therapeutic potential. The compound's unique structural and pharmacological properties position it as a valuable addition to the growing arsenal of targeted therapies in chemical biology and medicinal chemistry.